Cas no 1779351-23-3 (tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate
• CAS No: 1779351-23-3
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6026660
• PubChem ID: 82665351
• Update Time: 2025-06-26

tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate
• EN300-1903758
• 1779351-23-3

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-7-4-5-11(15)10-9-17-8-6-14-10/h10-11,14H,4-9H2,1-3H3
• InChI Key： HZRPVZPEDUZRMI-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate (CAS No. 1779351-23-3)

Tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₇NO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The morpholin-3-yl moiety and the pyrrolidine ring are particularly noteworthy, as they contribute to the compound's pharmacological properties and reactivity. In this detailed introduction, we will explore the compound's chemical structure, synthesis methods, and recent applications in medicinal chemistry.

The molecular structure of tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate consists of a tert-butyl group attached to a pyrrolidine ring, which is further substituted with a morpholine moiety at the 2-position. This arrangement imparts specific steric and electronic properties to the molecule, making it a valuable scaffold for designing novel therapeutic agents. The presence of both morpholin-3-yl and pyrrolidine groups suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug efficacy.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The tert-butyl group provides a stable handle for further functionalization, while the morpholine ring enhances solubility and bioavailability. These features have made tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate a popular intermediate in the synthesis of more complex molecules. Recent advances in medicinal chemistry have demonstrated its utility in developing new drugs targeting various diseases, including cancer and neurological disorders.

In the realm of drug discovery, the morpholin-3-yl substituent has been particularly studied for its ability to modulate enzyme activity. For instance, it has been shown to enhance the binding affinity of certain kinase inhibitors, which are crucial in cancer therapy. The pyrrolidine ring, on the other hand, is known for its role in stabilizing protein-ligand interactions. Together, these structural elements make tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate an attractive candidate for further exploration in drug design.

Recent research has highlighted the compound's potential in treating neurological disorders. Studies have indicated that molecules containing the morpholin-3-yl group can interact with neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the pyrrolidine moiety has been found to influence G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. This dual functionality makes tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate a promising candidate for developing novel therapeutics.

The synthesis of tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate involves several key steps that highlight its synthetic utility. One common approach begins with the reaction of morpholine derivatives with appropriately substituted pyrroles, followed by carboxylation at the desired position. The tert-butyl group is typically introduced later through esterification or other coupling reactions. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further applications.

From a computational chemistry perspective, the interaction between tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate and biological targets has been extensively studied using molecular modeling techniques. These studies have provided valuable insights into how the compound binds to its targets and how modifications can enhance its potency and selectivity. For example, computational analysis has revealed that small changes in the substitution pattern can significantly alter binding affinity and pharmacokinetic properties.

The pharmaceutical industry has taken notice of tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate due to its potential as a drug candidate or intermediate. Several companies are currently exploring its applications in preclinical studies aimed at identifying new therapeutic agents. The compound's unique structural features and reported biological activity make it an intriguing molecule for further investigation. As research continues, it is likely that more applications for this compound will be discovered.

In conclusion, tert-butyl 2-(morpholin-3-yl)pyrrolidine-1-carboxylate (CAS No. 1779351-23-3) is a versatile and promising compound with significant potential in pharmaceutical chemistry. Its unique structural features, synthetic utility, and reported biological activity make it an attractive candidate for drug development. As research progresses, it is expected that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.